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Compound of Interest

Compound Name: Spinosyn J

Cat. No.: B1260653

Get Quote

Introduction:

Spinosyn J is a tetracyclic macrolide insecticide and a component of spinetoram.[1][2] It is

produced through the fermentation of the soil actinomycete, Saccharopolyspora spinosa,

followed by chemical modification.[1][3] Like other spinosyns, it is a potent neurotoxin in

insects, acting on the nicotinic acetylcholine receptors (nAChRs) and, to a lesser extent, the

gamma-aminobutyric acid (GABA) receptors.[4][5] Its unique mode of action makes it a

valuable tool in integrated pest management (IPM) and resistance management strategies.[6]

These application notes provide researchers, scientists, and drug development professionals

with detailed protocols and data for the use of Spinosyn J as an analytical standard.

Physicochemical Properties
A summary of the key physicochemical properties of Spinosyn J is provided below. Data for

the related, more extensively studied Spinosyns A and D are included for comparison.
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Property Spinosyn J Spinosyn A Spinosyn D

CAS Number 131929-67-4[7] 131929-60-7 131929-63-0

Molecular Formula C40H63NO10[7] C41H65NO10[8] C42H67NO10[9]

Molecular Weight 717.9 g/mol [7] 732.0 g/mol [8] 746.0 g/mol [9]

Purity (Typical) ≥95%[7] ≥90%[10] ≥90%[10]

Appearance
Light gray to white

crystalline solid[9]

White odorless

solid[8]

Light gray-white

crystal[4]

Solubility

Soluble in organic

solvents like

methanol, acetone[4]

Water: 89.4 ppm;

Methanol: 19.0

g/mL[8]

Water: 0.495 ppm;

Methanol: 0.252

g/mL[8]

Storage
Below -18°C, dry,

freezer conditions[7]
- -

Vapor Pressure Not specified
3.0 x 10⁻¹¹ kPa at

25°C[8]

1.6 x 10⁻¹⁰ mm Hg at

25°C[9]

Analytical Methods and Protocols
High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass

Spectrometry (LC-MS) are the primary methods for the qualitative and quantitative analysis of

spinosyns.[4] LC-MS/MS offers higher sensitivity and specificity, making it the preferred method

for residue analysis in complex matrices.[11][12]

Experimental Workflow for Spinosyn J Analysis
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6. LC-MS/MS Analysis

7. Quantification
(vs. Calibration Curve)
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Caption: Analytical workflow for the quantification of Spinosyn J from complex matrices.

Protocol 1: Quantification of Spinosyn J by LC-MS/MS
This protocol provides a method for the extraction and quantification of Spinosyn J from a

sample matrix, adapted from established methods for spinosad and spinetoram analysis.[1][10]

[11]

1. Materials and Reagents:

Spinosyn J reference standard (≥95% purity)[7]

Acetonitrile (HPLC grade)

Methanol (HPLC grade)
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Water (HPLC grade)

n-Hexane (HPLC grade)

Ammonium acetate

Dipotassium hydrogen phosphate

Anhydrous sodium sulfate

Solid Phase Extraction (SPE) cartridges (e.g., C18, silica gel)[12]

0.22 µm syringe filters

2. Preparation of Standards:

Stock Solution (1000 µg/mL): Accurately weigh 10 mg of Spinosyn J reference standard and

dissolve in 10 mL of methanol.

Working Standard Solutions (0.005 - 1.0 µg/mL): Prepare a series of dilutions from the stock

solution using a mixture of methanol and water to create calibration standards.[1] Matrix-

matched standards should be prepared by adding the standard mixture to blank sample

extracts for accurate quantification.[1]

3. Sample Extraction and Clean-up:

Extraction:

Weigh 10-20 g of the homogenized sample into a centrifuge tube.[10]

Add 10-20 mL of 1 mol/L dipotassium hydrogen phosphate buffer.[10]

Add 100 mL of an extraction solvent (e.g., acetone/n-hexane 1:2 v/v or acetonitrile/water).

[10][12]

Homogenize for 2-3 minutes.

Centrifuge at 3,000 rpm for 5 minutes and collect the upper organic layer.[10]
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Repeat the extraction on the remaining residue with 50 mL of n-hexane.[10]

Combine the organic layers, dehydrate using anhydrous sodium sulfate, and concentrate

under vacuum at <40°C.[10]

Clean-up (if necessary):

Reconstitute the dried extract in a suitable solvent for SPE loading (e.g., n-hexane).

Condition an SPE cartridge (e.g., silica gel) according to the manufacturer's instructions.

Load the sample extract onto the cartridge.

Wash the cartridge to remove interfering compounds.

Elute Spinosyn J using an appropriate elution solvent.

Evaporate the eluate to dryness and reconstitute in the mobile phase for LC-MS/MS

analysis.

4. LC-MS/MS Instrumentation and Conditions:
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Parameter Condition

LC Column
C18 reverse-phase column (e.g., 2.1 x 100 mm,

5 µm)[11]

Mobile Phase A
Methanol/Water (10/90, v/v) with 5 mM

ammonium acetate[11]

Mobile Phase B
Methanol/Water (90/10, v/v) with 5 mM

ammonium acetate[11]

Flow Rate 0.2 - 0.4 mL/min[11]

Injection Volume 10 - 20 µL[11]

Column Temperature 40°C

Ionization Mode
Positive Electrospray Ionization (ESI+) or APCI+

[1][12]

MS Detection
Selected Ion Monitoring (SIM) or Multiple

Reaction Monitoring (MRM)

Quantifier/Qualifier Ions
To be determined by direct infusion of Spinosyn

J standard

5. Data Analysis:

Construct a calibration curve by plotting the peak area/height of the standard solutions

against their concentrations.

Calculate the concentration of Spinosyn J in the sample by comparing its peak area/height

to the calibration curve. The final result should account for all dilution factors.

Mechanism of Action & Signaling Pathway
Spinosyns exert their insecticidal effect through a unique mode of action.[9] The primary target

is the nicotinic acetylcholine receptor (nAChR) in the insect's central nervous system.[5][13]

Spinosyn J binds to an allosteric site on the nAChR, distinct from the acetylcholine binding

site, causing prolonged activation of the receptor.[6][14] This leads to an uncontrolled influx of

cations, resulting in neuronal hyperexcitation, involuntary muscle contractions, tremors, and
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eventual paralysis and death.[6][9] A secondary, minor effect on GABA-gated chloride channels

may also contribute to its overall activity.[4][9]
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Caption: Signaling pathway of Spinosyn J, highlighting its primary action on nAChRs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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